Cas no 1989659-24-6 (tert-butyl 4-{ethyl(methyl)carbamoylamino}piperidine-1-carboxylate)

• Product Name: tert-butyl 4-{ethyl(methyl)carbamoylamino}piperidine-1-carboxylate
• CAS No: 1989659-24-6
• MF: C₁₄H₂₇N₃O₃
• MW: 285.382483720779
• MDL: MFCD30342977
• CID: 5238031
• PubChem ID: 122164531
• Update Time: 2025-10-30

tert-butyl 4-{ethyl(methyl)carbamoylamino}piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-{[ethyl(methyl)carbamoyl]amino}piperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 4-[[(ethylmethylamino)carbonyl]amino]-, 1,1-dimethylethyl ester
• tert-butyl 4-{ethyl(methyl)carbamoylamino}piperidine-1-carboxylate

• MDL： MFCD30342977
• Inchi： 1S/C14H27N3O3/c1-6-16(5)12(18)15-11-7-9-17(10-8-11)13(19)20-14(2,3)4/h11H,6-10H2,1-5H3,(H,15,18)
• InChI Key： REPOODDSFQOBSE-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(NC(N(CC)C)=O)CC1

Additional information on tert-butyl 4-{ethyl(methyl)carbamoylamino}piperidine-1-carboxylate

Research Brief on tert-butyl 4-{ethyl(methyl)carbamoylamino}piperidine-1-carboxylate (CAS: 1989659-24-6)

In recent years, the compound tert-butyl 4-{ethyl(methyl)carbamoylamino}piperidine-1-carboxylate (CAS: 1989659-24-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidine backbone and carbamoyl functional groups, has shown promising potential in various therapeutic applications, particularly as a key intermediate in the synthesis of bioactive molecules. The unique structural features of this compound make it a valuable scaffold for drug discovery and development.

Recent studies have focused on the synthesis and optimization of tert-butyl 4-{ethyl(methyl)carbamoylamino}piperidine-1-carboxylate to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) highlighted its role as a precursor in the development of novel kinase inhibitors. The researchers employed a multi-step synthetic route, starting from commercially available piperidine derivatives, to achieve high yields and purity of the target compound. The study also emphasized the importance of the tert-butyl carbamate group in improving the compound's stability and bioavailability.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where the compound was utilized as a building block for the design of potent protease inhibitors. The researchers demonstrated that the ethyl(methyl)carbamoyl moiety plays a critical role in binding to the active site of the target enzyme, thereby enhancing inhibitory activity. These findings underscore the versatility of tert-butyl 4-{ethyl(methyl)carbamoylamino}piperidine-1-carboxylate in medicinal chemistry.

In addition to its applications in drug synthesis, the compound has also been investigated for its potential in chemical biology. A recent study in ACS Chemical Biology (2024) explored its use as a probe for studying protein-ligand interactions. The researchers functionalized the piperidine ring with fluorescent tags, enabling real-time visualization of binding events. This approach provides valuable insights into the mechanistic aspects of drug-target interactions and could facilitate the development of more effective therapeutics.

Despite these promising developments, challenges remain in the large-scale production and application of tert-butyl 4-{ethyl(methyl)carbamoylamino}piperidine-1-carboxylate. Issues such as scalability, cost-effectiveness, and environmental impact of the synthetic processes need to be addressed. Future research directions may include the exploration of greener synthetic methodologies and the development of derivatives with improved pharmacokinetic profiles.

In conclusion, tert-butyl 4-{ethyl(methyl)carbamoylamino}piperidine-1-carboxylate (CAS: 1989659-24-6) represents a valuable tool in chemical biology and pharmaceutical research. Its diverse applications, from drug synthesis to chemical probes, highlight its importance in the field. Continued research and innovation will undoubtedly unlock further potential for this compound, paving the way for new therapeutic breakthroughs.